N-(4-chloro-2-(trifluoromethyl)phenyl)-5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-fluorobenzamide

• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-5-[2-(3,4-dimethoxyphenyl)ethylsulfamoyl]-2-fluorobenzamide
• InChI: InChI=1S/C24H21ClF4N2O5S/c1-35-21-8-3-14(11-22(21)36-2)9-10-30-37(33,34)16-5-6-19(26)17(13-16)23(32)31-20-7-4-15(25)12-18(20)24(27,28)29/h3-8,11-13,30H,9-10H2,1-2H3,(H,31,32)
• InChI Key: YWYYAUDNRFNLML-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNS(=O)(=O)C2=CC(=C(C=C2)F)C(=O)NC3=C(C=C(C=C3)Cl)C(F)(F)F)OC
• Molecular Formula: C24H21ClF4N2O5S
• Molecular Weight: 560.9 g/mol

Description

N-(4-chloro-2-(trifluoromethyl)phenyl)-5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C24H21ClF4N2O5S and its molecular weight is 560.94. The purity is usually 95%.
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Scientific Research Applications

Environmental Degradation and Fate

Research into the environmental degradation of polyfluoroalkyl chemicals highlights the challenges posed by their persistence and the transformation into potentially toxic degradation products (Liu & Avendaño, 2013). These studies are crucial for understanding the environmental fate and the potential risks associated with PFASs, including compounds like N-(4-chloro-2-(trifluoromethyl)phenyl)-5-(N-(3,4-dimethoxyphenethyl)sulfamoyl)-2-fluorobenzamide.

Analytical Detection and Monitoring

The development of analytical methods for detecting PFASs in environmental and biological matrices is another significant area of research. Advances in high-resolution mass spectrometry have enabled the identification and quantification of PFASs, contributing to our understanding of their distribution and potential health impacts (Munoz et al., 2019).

Bioaccumulation and Ecological Risks

Studies on the bioaccumulation and ecological risks of PFASs provide insights into their potential impacts on wildlife and human health. Research has shown that PFASs can accumulate in various organisms, leading to concerns about their persistence and toxicity in the environment and the food chain (Wang et al., 2019).

Regulatory and Hazard Assessment

The review of fluoropolymers and their classification as polymers of low concern underlines the complexity of assessing the hazards and regulating PFASs. Such assessments are vital for distinguishing between PFASs that pose significant risks and those that might be considered safer alternatives (Henry et al., 2018).